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Compound of Interest

Compound Name: Lithium chromate dihydrate

Cat. No.: B1592307

Lithium Chromate Dihydrate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
lithium chromate dihydrate (Li2zCrO4-2H20). The information is compiled from various
scientific sources and is intended to be a valuable resource for professionals in research,
development, and drug formulation. This document includes key data presented in structured
tables, detailed experimental protocols, and visualizations to elucidate important processes.

Physical and Chemical Properties

Lithium chromate dihydrate is a yellow crystalline solid.[1][2] It is an inorganic compound that
is soluble in water and deliquescent, meaning it tends to absorb moisture from the air to
become a liquid.[2] The dihydrate form contains two molecules of water for each formula unit of
lithium chromate.[3]

Quantitative Physical and Chemical Data

The following tables summarize the key quantitative properties of lithium chromate dihydrate.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1592307?utm_src=pdf-interest
https://www.benchchem.com/product/b1592307?utm_src=pdf-body
https://www.benchchem.com/product/b1592307?utm_src=pdf-body
http://www.chem.latech.edu/~deddy/chem122m/L02U00Hydrate122.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-chromate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-chromate
https://cymitquimica.com/cas/7789-01-7/
https://www.benchchem.com/product/b1592307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula Li2CrOa-2H20 [3]
Molecular Weight 165.91 g/mol [4]
Appearance Yellow crystalline powder [11[2]
Density 2.15 g/cm?3 [2]

) ] Decomposes at 75 °C,
Melting Point [2]
becomes anhydrous at 74.6 °C

Solubility in Water 48.6 wt% at 20 °C [2]

CAS Number 7789-01-7 3]

Experimental Protocols

This section outlines detailed methodologies for determining key physical properties of lithium
chromate dihydrate.

Determination of Water of Hydration

This protocol describes the gravimetric method to determine the percentage of water in lithium
chromate dihydrate.

Materials:

e Porcelain crucible and cover
e Bunsen burner

e Ring stand and clay triangle
e Analytical balance

e Desiccator

o Lithium chromate dihydrate sample
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Procedure:

Accurately weigh a clean, dry porcelain crucible and its cover.

e Add approximately 1-2 grams of lithium chromate dihydrate to the crucible and weigh the
crucible, cover, and sample.

» Place the crucible with the sample on a clay triangle supported by a ring stand.

o Gently heat the crucible with a Bunsen burner for 10-15 minutes to drive off the water of
hydration. The yellow crystals will convert to the anhydrous salt.[5]

¢ |ncrease the heat to a moderate flame for an additional 5-10 minutes.

» Turn off the Bunsen burner and allow the crucible to cool to room temperature in a desiccator
to prevent rehydration.

» Weigh the cooled crucible, cover, and anhydrous lithium chromate.

e Repeat the heating, cooling, and weighing steps until a constant mass is achieved, indicating
all water has been removed.

e Calculate the mass of water lost by subtracting the final mass from the initial mass of the
hydrate.

o Determine the percentage of water of hydration using the following formula:

(Mass of water lost / Initial mass of hydrate) x 100%

Determination of Aqueous Solubility

This protocol outlines a method to determine the solubility of lithium chromate dihydrate in
water at a specific temperature.

Materials:
e Scintillation vials

e Rocking shaker or magnetic stirrer
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Temperature-controlled water bath
Filtration apparatus (e.g., syringe filters)
Analytical balance

Spectrophotometer or other suitable analytical instrument for concentration measurement

Procedure:

Prepare a series of scintillation vials, each containing a known volume of deionized water.
Place the vials in a temperature-controlled water bath set to the desired temperature.

Add an excess amount of lithium chromate dihydrate to each vial to create a saturated
solution.

Seal the vials and place them on a rocking shaker or use a magnetic stirrer to agitate the
mixtures for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[6]

After equilibration, allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant liquid using a syringe and filter it to
remove any undissolved solid.

Dilute the filtered solution to a suitable concentration for analysis.

Determine the concentration of lithium chromate in the diluted solution using a calibrated
analytical method, such as UV-Vis spectrophotometry.

Calculate the solubility in grams per 100 mL or other desired units.

Determination of Melting Point

This protocol describes the capillary method for determining the decomposition temperature of

lithium chromate dihydrate.

Materials:
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» Melting point apparatus

o Capillary tubes (sealed at one end)

o Lithium chromate dihydrate sample

Procedure:

o Ensure the lithium chromate dihydrate sample is finely powdered and dry.

e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.[7]
e Place the capillary tube into the heating block of the melting point apparatus.

o Heat the sample at a controlled rate (e.g., 1-2 °C per minute) as it approaches the expected
decomposition temperature.[8]

o Observe the sample closely through the magnifying lens.

» Record the temperature at which the solid begins to decompose, which is often indicated by
a color change and the release of water vapor. Since lithium chromate dihydrate
decomposes rather than melts, a distinct melting point will not be observed. The temperature
at which it becomes anhydrous (74.6 °C) is a key transition point.[2]

Chemical Reactivity and Stability

Lithium chromate is an oxidizing agent and can react with combustible materials.[2] As a
chromate salt, it contains chromium in the +6 oxidation state, which is a strong oxidizing agent,
particularly in acidic solutions.[9][10] The chromate ion (CrO427) is the predominant species in
alkaline solutions.[9] The dihydrate is stable under normal conditions but will lose its water of
hydration upon heating.[2][11]

Safety and Handling

Lithium chromate dihydrate contains hexavalent chromium, which is a known carcinogen and
is toxic.[3][12] Therefore, strict safety precautions must be followed.
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» Engineering Controls: All work with lithium chromate dihydrate should be conducted in a
well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.[13]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[14]

e Handling: Avoid creating dust. Use wet cleaning methods or a HEPA-filtered vacuum for
cleanup.[15]

o Storage: Store in a cool, dry, well-ventilated area away from combustible materials.[13]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous materials.

Visualizations

The following diagrams illustrate key experimental and safety workflows.
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Caption: Experimental workflow for determining the water of hydration.
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Caption: Safe handling workflow for lithium chromate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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